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Compound of Interest

Compound Name: 3-Amino-4-methylpyridine

Cat. No.: B017607

An In-depth Technical Guide to 4-Methyl-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-3-pyridinamine, also commonly known as 3-Amino-4-methylpyridine or 3-Amino-4-
picoline, is a heterocyclic aromatic amine with the chemical formula CeHsN2.[1][2][3] It serves
as a crucial building block and intermediate in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.[2][4] Its structure, featuring a pyridine ring
substituted with both an amino and a methyl group, imparts a unique reactivity profile that
makes it a versatile reagent for creating more complex molecules. This guide provides a
comprehensive overview of its physical and chemical properties, experimental protocols for its
synthesis, and key safety information, tailored for professionals in research and development.

Chemical and Physical Properties

The properties of 4-Methyl-3-pyridinamine have been characterized through various analytical
methods. The following tables summarize its key identifiers and physicochemical data.

General Identifiers
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Identifier Value Reference
CAS Number 3430-27-1 [3]
Molecular Formula CeHsNz2 [1][3]
Molecular Weight 108.14 g/mol [31[5]
3-Amino-4-methylpyridine, 3-
Synonyms Amino-4-picoline, 4- [11[2][6]
Methylpyridin-3-amine
IBKMZYWDWWIWEL-
InChl Key
UHFFFAOYSA-N
Form Powder, Crystalline Solid [2]
White to Brown, Colorless to
Color [21[51[7]
pale yellow
Physicochemical Data
Property Value Reference
Melting Point 102-107 °C [7]
Boiling Point 254 °C (at 760 Torr) [2]

261.3 °C (Estimated)

[5]

Density 1.0275 (estimate) [21[7]
pKa 6.83 = 0.18 (Predicted) [2][7]
pH 6 to 7 (16g/l water @ 20°C) [5]

Vapor Pressure

0.0116 mmHg at 25°C

[2]

0.144 mmHg at 25°C
(Estimated)

[5]

Flash Point

135.8 + 9.0 °C (Estimated)

[5]

Refractive Index

1.5560 (estimate)

[2]7]
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Solubility and Stability

Property Description Reference

- Soluble in water, Chloroform,
Solubility [21[7]
Ethyl Acetate, Methanol.

Stable under normal
N conditions. Keep in a dark
Stability ] [2][7]
place under an inert

atmosphere.

Sensitivity Hygroscopic. [2][7]

Spectral Data

Spectral analysis is critical for the structural confirmation of 4-Methyl-3-pyridinamine.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectral data are
available for related structures, which can be used as a reference for spectral assignment.[8]
[91[10]

e Infrared (IR) Spectroscopy: IR spectra are available from various databases, helping to
identify characteristic functional group vibrations.[11]

e Mass Spectrometry (MS): Mass spectral data confirms the molecular weight and
fragmentation pattern of the compound.[12]

Chemical Properties and Reactivity

4-Methyl-3-pyridinamine is a versatile chemical intermediate.[2] The amino group at the 3-
position and the pyridine ring structure allow it to undergo a variety of chemical transformations.

» Nucleophilic Substitution: The amino group is a potent nucleophile, readily participating in
reactions.

o Acylation and Alkylation: The amino group can be easily acylated or alkylated to form
corresponding amides or secondary/tertiary amines.[2]
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o Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs), including the non-nucleoside reverse transcriptase
inhibitor, Nevirapine.[13]

Experimental Protocols

Detailed methodologies are essential for the synthesis and analysis of 4-Methyl-3-pyridinamine.

Synthesis of 4-Methyl-3-pyridinamine via Bromination
and Amination

A common and effective method for synthesizing 4-Methyl-3-pyridinamine starts from 4-
methylpyridine (4-picoline).[14] The process involves the bromination of the pyridine ring
followed by a nucleophilic substitution with ammonia.

Step 1: Synthesis of 3-Bromo-4-methylpyridine

o Charge a reaction vessel with 720 mL of 20% fuming sulfuric acid and 140 g of 4-
methylpyridine.[14]

e Heat the mixture to 160°C.
e Slowly add 250 g of bromine dropwise to the reaction mixture.
e Maintain the reaction temperature between 160-170°C for 15 hours.

 After the reaction is complete, cool the mixture to room temperature and carefully pour it into
ice water.

e Adjust the pH to 10-11 using sodium carbonate.

« |solate the product, 3-bromo-4-methylpyridine, via steam distillation. The typical yield is
around 66%.[14]

Step 2: Synthesis of 4-Methyl-3-pyridinamine

 In a high-pressure autoclave, combine 150 g of 3-bromo-4-methylpyridine, 500 mL of
concentrated ammonia water, and 5 g of copper sulfate as a catalyst.[14]
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Seal the autoclave and heat the mixture to 180°C.

Maintain the reaction for 8 hours.

After cooling, extract the product three times with 500 mL of dichloromethane.

Combine the organic layers and concentrate under reduced pressure to obtain 3-amino-4-
methylpyridine. The yield for this step can be as high as 90%.[14]

Step 2: Amination
Figure 1. Synthesis workflow for 4-Methyl-3-pyridinamine. p

Step 1: Bromination

Brz, 20% Oleum Conc. NH3-H20, CuSOa
4-Methylpyridine e e 3-Bromo-4-methylpyridine o 2-Methyl-3-pyridinamine

Click to download full resolution via product page

Figure 1. Synthesis workflow for 4-Methyl-3-pyridinamine.

General Protocol for Melting Point Determination

Ensure the 4-Methyl-3-pyridinamine sample is dry and finely powdered.
Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
Place the capillary tube in a calibrated melting point apparatus.

Heat the apparatus rapidly to about 15-20°C below the expected melting point (approx.
102°C).

Decrease the heating rate to 1-2°C per minute.

Record the temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the sample.
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Safety and Handling

4-Methyl-3-pyridinamine is classified as a hazardous substance and requires careful handling.

» Hazard Classifications: Acute Toxicity 4 (Oral), Skin Irritant 2, and causes serious eye
damage (Eye Dam. 1). It may also cause respiratory irritation.[5]

 Signal Word: Danger.

o Personal Protective Equipment (PPE): Use of appropriate PPE is mandatory. This includes a
dust mask (e.g., N95), chemical safety goggles, and suitable gloves.[5]

» Handling: Work in a well-ventilated area or under a chemical fume hood.[5] Avoid inhalation
of dust and contact with skin and eyes. Eyewash stations and safety showers should be
readily accessible.

o Storage: Store in a tightly sealed container in a cool, dry place, away from light and under an
inert atmosphere.[2][7]

Conclusion

4-Methyl-3-pyridinamine is a valuable compound for synthetic chemistry, possessing well-
defined physical and chemical properties. Its role as a key intermediate, particularly in the
pharmaceutical sector, underscores the importance of understanding its characteristics and
handling requirements. The data and protocols presented in this guide offer a solid foundation
for researchers, scientists, and drug development professionals working with this versatile
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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